N,N'-Bis(1,4-dimethylpentyl)-P-phenylenediamine
N,N'-Bis(1,4-dimethylpentyl)-P-phenylenediamine
N,n'-bis(1,4-dimethylpentyl)-p-phenylenediamine is a deep red slightly viscous liquid with an aromatic odor. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
3081-14-9
VCID:
VC0033820
InChI:
InChI=1S/C20H36N2/c1-15(2)7-9-17(5)21-19-11-13-20(14-12-19)22-18(6)10-8-16(3)4/h11-18,21-22H,7-10H2,1-6H3
SMILES:
CC(C)CCC(C)NC1=CC=C(C=C1)NC(C)CCC(C)C
Molecular Formula:
C20H36N2
Molecular Weight:
304.5 g/mol
N,N'-Bis(1,4-dimethylpentyl)-P-phenylenediamine
CAS No.: 3081-14-9
Main Products
VCID: VC0033820
Molecular Formula: C20H36N2
Molecular Weight: 304.5 g/mol
CAS No. | 3081-14-9 |
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Product Name | N,N'-Bis(1,4-dimethylpentyl)-P-phenylenediamine |
Molecular Formula | C20H36N2 |
Molecular Weight | 304.5 g/mol |
IUPAC Name | 1-N,4-N-bis(5-methylhexan-2-yl)benzene-1,4-diamine |
Standard InChI | InChI=1S/C20H36N2/c1-15(2)7-9-17(5)21-19-11-13-20(14-12-19)22-18(6)10-8-16(3)4/h11-18,21-22H,7-10H2,1-6H3 |
Standard InChIKey | ZJNLYGOUHDJHMG-UHFFFAOYSA-N |
SMILES | CC(C)CCC(C)NC1=CC=C(C=C1)NC(C)CCC(C)C |
Canonical SMILES | CC(C)CCC(C)NC1=CC=C(C=C1)NC(C)CCC(C)C |
Boiling Point | 459 °F at 13.5 mm Hg (NTP, 1992) |
Density | 0.91 (NTP, 1992) |
Flash Point | greater than 200 °F (NTP, 1992) |
Melting Point | -33 °F (NTP, 1992) |
Physical Description | N,n'-bis(1,4-dimethylpentyl)-p-phenylenediamine is a deep red slightly viscous liquid with an aromatic odor. (NTP, 1992) Liquid |
Description | N,n'-bis(1,4-dimethylpentyl)-p-phenylenediamine is a deep red slightly viscous liquid with an aromatic odor. (NTP, 1992) |
Solubility | less than 1 mg/mL at 75° F (NTP, 1992) |
Synonyms | 77PD;N,N/'-BIS(1,4-DIMETHYLPENTYL)-P-PHENYLENEDIAMINE;SANTOFLEX(R) 77;(1,4-dimethylpentyl)phenylenediamine;4-Benzenediamine,N,N’-bis(1,4-dimethylpentyl)-1;77ppd;antioxidant4030;eastozone |
PubChem Compound | 18320 |
Last Modified | Nov 11 2021 |
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